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Abstract
UK5099 is a well-characterized small molecule inhibitor primarily known for its potent and

specific blockade of the mitochondrial pyruvate carrier (MPC). This activity disrupts the crucial

link between glycolysis and mitochondrial oxidative phosphorylation, inducing a metabolic shift

towards aerobic glycolysis, a phenomenon with significant implications in various physiological

and pathological states, including cancer and inflammatory diseases. More recently, UK5099

has been identified as a direct inhibitor of the NLRP3 inflammasome, an activity independent of

its effects on the MPC. This dual functionality makes UK5099 a valuable pharmacological tool

for investigating cellular metabolism and inflammation. This technical guide provides an in-

depth overview of the chemical structure, physicochemical properties, and pharmacological

activities of UK5099, complete with detailed experimental protocols and visual representations

of its mechanisms of action.

Chemical Structure and Physicochemical Properties
UK5099, also known as (E)-2-cyano-3-(1-phenyl-1H-indol-3-yl)acrylic acid, is a synthetic

organic compound.[1] Its chemical and physical properties are summarized in the table below.
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Property Value Reference(s)

IUPAC Name
(E)-2-cyano-3-(1-phenyl-1H-

indol-3-yl)prop-2-enoic acid
[2]

Synonyms

PF-1005023, 2-Cyano-3-(1-

phenylindol-3-yl)acrylate, 2-

CPIYA

[2][3]

CAS Number 56396-35-1 [2]

Molecular Formula C₁₈H₁₂N₂O₂ [2]

Molecular Weight 288.30 g/mol [2]

Appearance Bright yellow solid

Solubility DMSO: 100 mg/mL

SMILES
O=C(/C(C#N)=C/c1c[nH]c2ccc

cc12)O.c1ccccc1
[2]

Pharmacological Properties
UK5099's pharmacological profile is dominated by its potent inhibition of the mitochondrial

pyruvate carrier and its more recently discovered off-target effect on the NLRP3

inflammasome.

Mechanism of Action
Mitochondrial Pyruvate Carrier (MPC) Inhibition:

UK5099 is a highly specific and potent inhibitor of the mitochondrial pyruvate carrier (MPC), a

heterodimeric protein complex composed of MPC1 and MPC2 subunits located on the inner

mitochondrial membrane.[4] By binding to the MPC, UK5099 blocks the transport of pyruvate

from the cytosol into the mitochondrial matrix.[4] This action effectively uncouples glycolysis

from the tricarboxylic acid (TCA) cycle and oxidative phosphorylation (OXPHOS).[4] Cryo-

electron microscopy studies have revealed that UK5099 binds to a pocket formed by both

MPC1 and MPC2 on the matrix side of the inner mitochondrial membrane, thereby physically

obstructing pyruvate entry.[5][6]
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NLRP3 Inflammasome Inhibition:

Recent studies have demonstrated that UK5099 can directly inhibit the activation of the NLRP3

inflammasome in both mouse and human macrophages.[7][8] This inhibition is independent of

its effect on the MPC, as it persists in cells lacking MPC expression.[7][8] The mechanism

involves the abrogation of the interaction between mitochondria and NLRP3, which in turn

inhibits the assembly of the inflammasome complex.[7][8]

Pharmacological Data
The following table summarizes the key pharmacological data for UK5099.

Parameter Target
Species/Syste
m

Value Reference(s)

IC₅₀

Pyruvate-

dependent O₂

consumption

Rat heart

mitochondria
50 nM [1][9][10]

IC₅₀

NLRP3

inflammasome

(IL-1β release)

Mouse bone

marrow-derived

macrophages

~4.85 µM [11]

Kᵢ
Mitochondrial

Pyruvate Carrier
Trypanosomes 49 µM [1][3][9][12][13]

Kᵢ
Mitochondrial

Pyruvate Carrier

Rat liver

mitochondria
0.1–0.2 µM [13]

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key signaling

pathways affected by UK5099 and a typical experimental workflow for studying its effects on

cellular respiration.

UK5099-Induced Metabolic Shift
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Caption: UK5099 blocks the mitochondrial pyruvate carrier (MPC), inhibiting pyruvate entry into

the mitochondria.

UK5099 Inhibition of the NLRP3 Inflammasome
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Caption: UK5099 inhibits NLRP3 inflammasome assembly by disrupting the mitochondria-

NLRP3 interaction.

Experimental Workflow: Seahorse XF Analyzer
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Caption: A typical workflow for assessing the effect of UK5099 on cellular oxygen consumption

rate (OCR).

Experimental Protocols
Oxygen Consumption Rate (OCR) Assay using Seahorse
XF Analyzer
This protocol details the measurement of the effect of UK5099 on mitochondrial respiration.

Materials:

Seahorse XF Cell Culture Microplate

Seahorse XF Analyzer

Cells of interest (e.g., C2C12 myoblasts)

Standard cell culture medium

Seahorse XF Assay Medium

UK5099

Oligomycin

FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone)

Rotenone/Antimycin A

Procedure:

Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a density optimized for

the cell type. Allow cells to adhere and grow for 24 hours.

Assay Preparation: One hour before the assay, replace the culture medium with Seahorse

XF Assay Medium supplemented with appropriate substrates (e.g., glucose, pyruvate).
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Instrument Calibration: Calibrate the Seahorse XF Analyzer according to the manufacturer's

instructions.

Mitochondrial Stress Test:

Measure the basal oxygen consumption rate (OCR) for 3-4 cycles.

Inject UK5099 to the desired final concentration and measure the OCR response for 3-4

cycles to determine the inhibition of pyruvate-dependent respiration.

Inject oligomycin to inhibit ATP synthase and measure ATP-linked respiration.

Inject FCCP to uncouple the mitochondrial membrane and measure the maximal

respiration rate.

Inject a mixture of rotenone and antimycin A to inhibit complex I and III, respectively, to

shut down mitochondrial respiration and determine non-mitochondrial oxygen

consumption.

Data Analysis: Normalize the OCR data to cell number or protein concentration. Calculate

the percentage of inhibition of basal and maximal respiration by UK5099.

In Vivo Pharmacokinetic Study in Mice
This protocol describes a method to determine the pharmacokinetic profile of UK5099 in mice.

[14]

Materials:

BALB/c mice

UK5099

Vehicle for injection (e.g., DMSO in PBS)

Blood collection supplies (e.g., heparinized capillaries)

Centrifuge
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LC-MS/MS system

Procedure:

Animal Dosing: Administer UK5099 to mice via the desired route (e.g., intraperitoneal

injection) at a specific dose (e.g., 20 mg/kg).[14]

Blood Sampling: Collect blood samples from the mice at predetermined time points (e.g., 0,

5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) post-injection.[14]

Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store the plasma

samples at -20°C until analysis.

Sample Analysis: Determine the concentration of UK5099 in the plasma samples using a

validated LC-MS/MS method.

Pharmacokinetic Analysis: Use the plasma concentration-time data to calculate key

pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to

maximum concentration), AUC (area under the curve), and half-life (t₁/₂).

Conclusion
UK5099 is a multifaceted pharmacological agent with well-defined inhibitory actions on both

mitochondrial pyruvate transport and NLRP3 inflammasome activation. Its high potency and

specificity for the MPC make it an indispensable tool for dissecting the roles of mitochondrial

metabolism in a wide range of biological processes. The discovery of its MPC-independent

anti-inflammatory effects further broadens its utility in immunological and metabolic research.

This guide provides a comprehensive resource for researchers and drug development

professionals seeking to utilize UK5099 in their studies, offering detailed information on its

chemical and pharmacological properties, along with practical experimental protocols and

visual aids to facilitate a deeper understanding of its mechanisms of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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